8-((2,4-Difluorophenyl)sulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(2,4-difluorophenyl)sulfonyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C19H16F3N3O3S/c20-13-3-1-12(2-4-13)17-18(26)24-19(23-17)7-9-25(10-8-19)29(27,28)16-6-5-14(21)11-15(16)22/h1-6,11H,7-10H2,(H,24,26)
• InChI Key: HJFHVPAQVCYOIG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC=C(C=C3)F)S(=O)(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C19H16F3N3O3S
• Molecular Weight: 423.4 g/mol

Description

8-((2,4-Difluorophenyl)sulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C19H16F3N3O3S and its molecular weight is 423.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Fluorinated compounds, including those containing sulfonyl groups, are synthesized for their unique properties such as thermal stability and solubility in conventional solvents. For instance, novel fluoropolymers with sulfonyl and perfluorocyclobutyl units demonstrate good thermal stability and excellent solubility, highlighting their potential for advanced material applications (Huang et al., 2005). These materials could be utilized in various industrial applications where thermal resistance and solubility are crucial.

Antimicrobial Activities

Compounds containing 1,2,4,8-tetraazaspiro[4.5]dec-2-enes, similar in structure to the target compound, have been evaluated for their antimicrobial properties. A study found that these compounds exhibited significant antimicrobial activity against various strains of microbes, suggesting potential applications in developing new antimicrobial agents (Dalloul et al., 2017).

Environmental Degradation Studies

Research into the environmental degradation of polyfluoroalkyl chemicals, which share some structural similarities with the target compound, indicates a need to understand the fate and effects of such chemicals in the environment. These studies are crucial for assessing the environmental impact and potential risks associated with the use of fluorinated and sulfonyl-containing compounds (Liu & Avendaño, 2013).

Fuel Cell Applications

Sulfonated poly(arylene ether sulfone)s block copolymers, containing fluorenyl groups and synthesized using bis(4-fluorophenyl)sulfone, have shown promise for fuel-cell applications due to their high proton conductivity and mechanical properties. These findings underscore the potential of fluorinated and sulfonyl-containing compounds in enhancing the performance of fuel cells (Bae et al., 2009).